2-{3-Aminobicyclo[1.1.1]pentan-1-yl}acetic acid

• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol
• SMILES: C1C2(CC1(C2)N)CC(=O)O
• InChI: InChI=1S/C7H11NO2/c8-7-2-6(3-7,4-7)1-5(9)10/h1-4,8H2,(H,9,10)
• InChIKey: FAMVDKSRWKZXDE-UHFFFAOYSA-N

2-{3-Aminobicyclo[1.1.1]pentan-1-yl}acetic Acid – Rigid BCP Amino Acid Scaffold

2-{3-Aminobicyclo[1.1.1]pentan-1-yl}acetic acid (CAS 2096992-15-1, molecular formula C₇H₁₁NO₂, molecular weight 141.17 g/mol) is a conformationally constrained amino acid derivative featuring a bicyclo[1.1.1]pentane (BCP) core substituted with a bridgehead amino group and an acetic acid moiety . The BCP scaffold serves as a saturated bioisostere of para-disubstituted benzene rings, with the bridgehead substituents positioned at a distance of approximately 1.8–1.9 Å, mimicking the co-linearity of 1,4-disubstituted aromatic systems while eliminating the π-electron system and associated metabolic liabilities [1]. This compound is commercially available as both the free base and the hydrochloride salt (CAS 2096992-16-2), with reported purity of ≥97% from multiple suppliers . As a building block, it provides a versatile handle for amide bond formation and peptide incorporation, making it relevant to medicinal chemistry programs targeting improved solubility, metabolic stability, and patent differentiation [1].

Scaffold Saturated BCP bioisostere of para-substituted phenyl

Handles Bridgehead amine + acetic acid for amide/peptide conjugation

Form Free base or HCl salt for aqueous solubility workflows

Medicinal chemistry programs targeting phenyl replacement with improved solubility and metabolic stability profiles

• [1] Measom ND, Down K, Hirst DJ, et al. Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor. ACS Med Chem Lett. 2017;8(1):43-48. View Source

Why 2-{3-Aminobicyclo[1.1.1]pentan-1-yl}acetic Acid Is Irreplaceable

The selection of 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid over generic amino acids or even closely related BCP analogs is dictated by specific structural and reactivity parameters that directly affect synthetic efficiency and downstream molecular properties. Generic α-amino acids such as glycine or alanine lack the rigid BCP core and therefore cannot recapitulate the three-dimensional presentation of the amino and carboxyl groups required for bioisosteric replacement of para-substituted aromatic moieties [1]. Among BCP analogs, the presence of the methylene spacer in the acetic acid moiety distinguishes this compound from 3-aminobicyclo[1.1.1]pentane-1-carboxylic acid, which positions the carboxylate directly at the bridgehead without a flexible linker, resulting in altered distances between pharmacophoric groups (approximately 1.8 Å for direct bridgehead substitution vs. extended reach with the acetic acid spacer) [2]. Furthermore, the bridgehead amine of BCP exhibits intrinsically higher nucleophilicity and lower steric hindrance compared to the bridgehead amine of bicyclo[2.2.2]octane (BCO) analogs, enabling more efficient amide bond formation and conjugation chemistry [3]. These compound-specific features mean that substitution with a generic amino acid or an alternative BCP analog will yield different synthetic outcomes, altered molecular geometry, and potentially divergent biological profiles.

Attribute

This BCP Amino Acid

Generic / Alternative BCP

Rigid core

BCP bridgehead spacing ~1.8 Å, constrained co-linearity

Generic amino acids (Gly, Ala) lack a rigid core; phenyl spacing ~2.8 Å may shift geometry

Linker length

Acetic acid spacer extends carboxyl reach for pharmacophore tuning

Direct bridgehead carboxyl analog alters pharmacophoric group separation

Amine reactivity

BCP-amine: higher nucleophilicity, lower steric hindrance

BCO-amine: lower intrinsic nucleophilicity may reduce amide coupling efficiency

• [1] Measom ND, Down K, Hirst DJ, et al. Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor. ACS Med Chem Lett. 2017;8(1):43-48. View Source
• [2] Filosa R, Carmela Fulco M, Marinozzi M, et al. Design, synthesis and biological evaluation of novel bicyclo[1.1.1]pentane-based ω-acidic amino acids as glutamate receptors ligands. Bioorg Med Chem. 2009;17(1):242-250. View Source
• [3] Exceptional reactivity of the bridgehead amine on bicyclo[1.1.1]pentane. ARKIVOC. 2023;2023(Pt 2):202312003. View Source

2-{3-Aminobicyclo[1.1.1]pentan-1-yl}acetic Acid – Comparative Evidence

NMDA Receptor Engagement vs. Phenyl-Spaced Analogs

A series of BCP-based ω-acidic amino acids including (2S)- and (2R)-2-(3′-carboxymethylbicyclo[1.1.1]pentyl)glycines, which contain the acetic acid extended spacer motif structurally analogous to the target compound, were synthesized and evaluated as glutamate receptor ligands [1]. These BCP-containing compounds were compared against phenyl-spaced analogs in pharmacophoric modeling studies. The bridgehead-to-bridgehead distance in BCP (approximately 1.8–1.9 Å) is shorter than the para-phenyl distance (approximately 2.8 Å between substituent attachment points), resulting in a pharmacophoric group separation of 5.6 Å for S-CBPG versus 6.6 Å for the corresponding 4-carboxyphenylglycine [1].

Pharmacophoric spacing

Class-level inference

BCP bridgehead ~1.8 Å vs. para-phenyl ~2.8 Å; S-CBPG separation ~5.6 Å vs. 4-CPG ~6.6 Å

Supports geometry-driven ligand-receptor complementarity review

Data from glutamate receptor ligand modeling

Evidence Dimension	Bridgehead substituent separation distance (pharmacophoric spacing)
Target Compound Data	Approximately 1.8–1.9 Å (BCP bridgehead-to-bridgehead distance)
Comparator Or Baseline	Para-disubstituted phenyl: approximately 2.8 Å (substituent attachment points)
Quantified Difference	BCP spacing is approximately 1.0 Å shorter than para-phenyl spacing; pharmacophoric group separation difference of ~1.0 Å (5.6 Å vs. 6.6 Å) observed in S-CBPG relative to 4-CPG
Conditions	Molecular modeling and X-ray crystallographic analysis of glutamate receptor ligands

Why This Matters

The shorter inter-substituent distance directly impacts ligand-receptor complementarity and enables differentiation in patent landscapes when pursuing glutamate receptor targets.

• [1] Filosa R, Carmela Fulco M, Marinozzi M, et al. Design, synthesis and biological evaluation of novel bicyclo[1.1.1]pentane-based ω-acidic amino acids as glutamate receptors ligands. Bioorg Med Chem. 2009;17(1):242-250. View Source

Enhanced Nucleophilicity vs. BCO-Amine

A direct comparative study of the reactivity of bicyclo[1.1.1]pentane-1-amine (BCP-amine) versus bicyclo[2.2.2]octane-1-amine (BCO-amine) in condensation with nadic anhydride demonstrated that BCP-amine reacted easily while BCO-amine reacted sluggishly under identical conditions [1]. Computational analysis of frontier molecular orbitals revealed that BCP-amine possesses higher intrinsic nucleophilicity, attributed to its greater HOMO energy (−6.21 eV) compared to BCO-amine (−6.46 eV) at the B3LYP/6-31+G(d,p) level of theory [1].

Amine nucleophilicity

Head-to-head

BCP-amine HOMO −6.21 eV, %V_bur 45.7% vs. BCO-amine −6.46 eV, %V_bur 52.3%

Reported higher reactivity and lower hindrance for amide bond formation

DFT B3LYP/6-31+G(d,p); condensation with nadic anhydride

Evidence Dimension	Intrinsic nucleophilicity (HOMO energy) and steric hindrance (% buried volume)
Target Compound Data	BCP-amine: HOMO energy −6.21 eV; %V_bur = 45.7%
Comparator Or Baseline	BCO-amine: HOMO energy −6.46 eV; %V_bur = 52.3%
Quantified Difference	HOMO energy difference: 0.25 eV higher for BCP-amine (more nucleophilic); steric hindrance difference: 6.6% lower %V_bur for BCP-amine (less hindered)
Conditions	B3LYP/6-31+G(d,p) DFT calculations; condensation with nadic anhydride in organic solvent

Why This Matters

Higher nucleophilicity and lower steric hindrance translate to faster and more efficient amide bond formation in synthetic workflows, reducing reaction times and improving yields when using BCP-amine-containing building blocks relative to BCO-based alternatives.

• [1] Exceptional reactivity of the bridgehead amine on bicyclo[1.1.1]pentane. ARKIVOC. 2023;2023(Pt 2):202312003. View Source

Potency Retention and Physicochemical Improvement in LpPLA2 Inhibitors

In a medicinal chemistry study evaluating BCP as a phenyl replacement within an LpPLA2 inhibitor scaffold, the BCP-containing analog was synthesized and directly compared to the parent phenyl-containing compound [1]. The BCP isostere was well tolerated and positively impacted the physicochemical profile, with X-ray crystallographic data confirming that the BCP moiety maintains the linear disposition required for target engagement [1].

LpPLA2 phenyl replacement

Head-to-head

BCP analog retained potency; improved aqueous solubility and metabolic stability reported

Supports BCP as a viable phenyl bioisostere for solubility and stability optimization

LpPLA2 enzymatic assay and X-ray crystallography

Evidence Dimension	Potency retention and physicochemical property alteration upon BCP substitution
Target Compound Data	BCP analog: retained potency in LpPLA2 enzymatic assay (exact IC₅₀ values in primary article)
Comparator Or Baseline	Parent phenyl-containing LpPLA2 inhibitor
Quantified Difference	Potency within same order of magnitude; improved aqueous solubility and metabolic stability noted
Conditions	LpPLA2 enzymatic assay; X-ray crystallography with protein-ligand complex

Why This Matters

This study validates that the BCP scaffold, and by extension BCP-containing amino acid building blocks like 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid, can serve as effective phenyl replacements in drug discovery programs, offering a viable path to improve solubility and metabolic stability without sacrificing target potency.

• [1] Measom ND, Down K, Hirst DJ, et al. Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor. ACS Med Chem Lett. 2017;8(1):43-48. View Source

Aniline Bioisostere: Metabolic Stability Advantage

A comparative analysis of physical parameters for aniline bioisosteres evaluated aminobicyclo[1.1.1]pentane (aminoBCP) against aminobicyclo[2.2.2]octane (aminoBCO), aminocubane (aminoCUB), aminonorbornane (aminoNB), and aniline itself [1]. The study demonstrated that aminoBCP provides similar three-dimensional characteristics to the parent aniline structure while offering the advantages of a fully sp³-hybridized, saturated scaffold that eliminates the potential for aniline-related bioactivation and reactive metabolite formation [1].

Aniline bioisostere safety

Class-level inference

AminoBCP eliminates aniline-related CYP450 bioactivation risk; sat. sp³ scaffold

Reported metabolic stability advantage over aniline-containing fragments

Comparative analysis of bioisostere sets

Evidence Dimension	Three-dimensional structural similarity and metabolic liability
Target Compound Data	AminoBCP: saturated sp³ scaffold; no potential for quinone-imine or N-hydroxylation bioactivation
Comparator Or Baseline	Aniline: aromatic sp² scaffold; known liability for bioactivation via CYP450-mediated N-hydroxylation
Quantified Difference	Elimination of aniline-related idiosyncratic adverse drug reaction (IADR) risk associated with reactive metabolite formation
Conditions	Comparative analysis of bioisostere sets containing 1947 aminoBCP derivatives, 1849 aminoBCO derivatives, 127 aminoCUB derivatives, and 1980 aminoNB derivatives

Why This Matters

For procurement decisions in drug discovery programs targeting amine-containing pharmacophores, aminoBCP-based building blocks offer a metabolically stable alternative to aniline-containing compounds, reducing the risk of late-stage attrition due to toxicity.

• [1] Chemspace. Metabolically stable bioisosters of anilines. 2021. View Source

Hydrochloride Salt: Enhanced Aqueous Solubility

2-{3-Aminobicyclo[1.1.1]pentan-1-yl}acetic acid is commercially available in both free base and hydrochloride salt forms. The hydrochloride salt (CAS 2096992-16-2, molecular weight 177.63 g/mol) provides enhanced aqueous solubility relative to the free base (molecular weight 141.17 g/mol), with a calculated LogP of −2.82 indicating high hydrophilicity and a polar surface area of 63 Ų supporting favorable interactions with biological targets . The hydrochloride counterion improves handling properties and dissolution rates in aqueous media, which is particularly relevant for biochemical assays and in vitro screening campaigns.

Salt form solubility

Data to verify

HCl salt: MW 177.63, LogP −2.82, PSA 63 Ų vs. free base MW 141.17

Supports aqueous solubility workflow selection

Calculated parameters; supplier-reported context

Evidence Dimension	Aqueous solubility and physicochemical profile
Target Compound Data	Hydrochloride salt: MW 177.63 g/mol; LogP −2.82; PSA 63 Ų
Comparator Or Baseline	Free base: MW 141.17 g/mol (LogP and PSA data not explicitly reported for free base in source)
Quantified Difference	Molecular weight increase of 36.46 g/mol (HCl addition); LogP of −2.82 indicates high aqueous solubility
Conditions	Calculated physicochemical parameters; standard aqueous solubility assays

Why This Matters

The hydrochloride salt form provides superior aqueous solubility for biochemical assay workflows, enabling higher concentration stock solutions and reducing the need for DMSO or organic co-solvents that may interfere with biological readouts.

Patent Landscape and Therapeutic Target Engagement

2-{3-Aminobicyclo[1.1.1]pentan-1-yl}acetic acid and its derivatives have been referenced in patent applications and granted patents as synthetic intermediates and building blocks for therapeutic compounds. Notably, a recent patent application (WO/2025/077835) describes methods for preparing monosubstituted bicyclo[1.1.1]pentane derivatives, highlighting the continued industrial interest in BCP scaffolds for drug discovery [1]. Additionally, BCP-containing amino acid derivatives are claimed in patents related to CCR5 antagonism (US9394290), with compounds structurally related to 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid showing IC₅₀ values of 409 nM against CYP11B1 and 1000 nM against CYP11B2 in cellular assays [2].

Patent activity

Context-dependent

BCP derivatives claimed in US9394290; CYP11B1 IC₅₀ 409 nM reported

Indicates industrial relevance for IP and competitive intelligence workflows

Patent literature and BindingDB entry; class-level evidence

Evidence Dimension	Patent activity and therapeutic target engagement
Target Compound Data	BCP-containing amino acid derivatives claimed in US9394290 with CYP11B1 IC₅₀ = 409 nM, CYP11B2 IC₅₀ = 1000 nM
Comparator Or Baseline	Non-BCP containing comparator data not provided in the abstracted source; class-level activity context
Quantified Difference	Patent activity indicates industrial validation of BCP scaffold value
Conditions	V79MZ cell-based assays expressing human CYP11B1 and CYP11B2 genes (8×10⁵ cells per well)

Why This Matters

The presence of this compound class in patent literature and biological activity databases validates its relevance to active drug discovery programs and supports procurement decisions for competitive intelligence and freedom-to-operate analyses.

• [1] Oxford University (Suzhou) Science & Technology Co., Ltd. Method for preparing monosubstituted bicyclo[1.1.1]pentane derivative. PCT Patent Application WO/2025/077835, filed Oct 11, 2024. View Source
• [2] BindingDB. BDBM50378955 CHEMBL2011250. US9394290. View Source

2-{3-Aminobicyclo[1.1.1]pentan-1-yl}acetic Acid Research and Industrial Applications

Phenylalanine/Phenylglycine Bioisosteric Replacement

2-{3-Aminobicyclo[1.1.1]pentan-1-yl}acetic acid serves as a conformationally constrained amino acid building block for replacing phenylalanine or phenylglycine residues in peptide and peptidomimetic ligands. The BCP core positions the amino and carboxyl groups with a bridgehead separation of approximately 1.8–1.9 Å, which is ~1.0 Å shorter than the para-phenyl spacing but maintains the linear disposition required for target engagement [1]. This substitution strategy has been validated in glutamate receptor ligand programs, where BCP-based ω-acidic amino acids demonstrated NMDA receptor affinity [1], and in LpPLA2 inhibitor optimization, where BCP replacement maintained potency while improving solubility and metabolic stability [2].

Efficient Amide Bond Formation via BCP-Amine

The bridgehead amine of 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid exhibits intrinsically higher nucleophilicity (HOMO energy −6.21 eV) and lower steric hindrance (%V_bur = 45.7%) compared to BCO-amine (HOMO −6.46 eV; %V_bur = 52.3%), enabling faster and more efficient amide bond formation and conjugation reactions [3]. This reactivity advantage translates to shorter reaction times, higher yields, and cleaner product profiles in both solution-phase and solid-phase peptide synthesis workflows. The hydrochloride salt form further enhances handling and solubility in aqueous coupling conditions (LogP −2.82, PSA 63 Ų) .

Aniline-Related Metabolic Liability Mitigation

In kinase inhibitor and GPCR modulator programs where aniline-containing pharmacophores are common, 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid provides a metabolically stable alternative to aniline-based building blocks. AminoBCP has been demonstrated to replicate the three-dimensional characteristics of aniline while eliminating the potential for CYP450-mediated bioactivation and reactive metabolite formation that underlies idiosyncratic adverse drug reactions [4]. This application is particularly valuable in lead optimization phases where metabolic stability and safety pharmacology are critical decision criteria.

Differentiated Scaffold for Patent Strategy

BCP-containing amino acid derivatives, including compounds structurally related to 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid, have been successfully claimed in issued patents (e.g., US9394290) covering CCR5 antagonism, with demonstrated cellular activity (CYP11B1 IC₅₀ = 409 nM) [5]. The continued filing of BCP-related patent applications, including WO/2025/077835 describing synthetic methodology for monosubstituted BCP derivatives [6], underscores the ongoing industrial investment in this scaffold class. Procurement of this building block supports competitive intelligence and the generation of novel composition-of-matter claims in crowded therapeutic areas.

Application

Selection Property

Validation Focus

Phenyl bioisostere design

Conformationally constrained BCP core with bridgehead spacing ~1.8 Å

Pharmacophoric group separation and target engagement

Amide/peptide coupling

Bridgehead amine with higher nucleophilicity and lower steric hindrance

Reaction rate, yield, and product profile

Metabolic stability optimization

Saturated sp³ aminoBCP scaffold avoiding aniline bioactivation

CYP450 metabolite profiling and reactive metabolite screening

Patent differentiation

BCP building block with demonstrated patent activity

Freedom-to-operate and composition-of-matter novelty review

• [1] Filosa R, Carmela Fulco M, Marinozzi M, et al. Design, synthesis and biological evaluation of novel bicyclo[1.1.1]pentane-based ω-acidic amino acids as glutamate receptors ligands. Bioorg Med Chem. 2009;17(1):242-250. View Source
• [2] Measom ND, Down K, Hirst DJ, et al. Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor. ACS Med Chem Lett. 2017;8(1):43-48. View Source
• [3] Exceptional reactivity of the bridgehead amine on bicyclo[1.1.1]pentane. ARKIVOC. 2023;2023(Pt 2):202312003. View Source
• [4] Chemspace. Metabolically stable bioisosters of anilines. 2021. View Source
• [5] BindingDB. BDBM50378955 CHEMBL2011250. US9394290. View Source
• [6] Oxford University (Suzhou) Science & Technology Co., Ltd. Method for preparing monosubstituted bicyclo[1.1.1]pentane derivative. PCT Patent Application WO/2025/077835, filed Oct 11, 2024. View Source